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Compound of Interest

Compound Name: Nickel-59

Cat. No.: B076431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental research
concerning the radionuclide Nickel-59 (°°Ni). It details its nuclear properties, production
mechanisms, decay characteristics, and applications, with a focus on the experimental
protocols and quantitative data essential for research and development.

Core Properties of Nickel-59

Nickel-59 is a long-lived radionuclide with a half-life of approximately 76,000 years.[1][2] It
decays via electron capture to stable Cobalt-59 (°°Co), emitting low-energy X-rays and Auger
electrons in the process.[1][3] This long half-life and unique decay signature make it a valuable
tracer in various scientific fields, including geology, environmental science, and materials
science.[2][4]

Quantitative Nuclear Data

A summary of the key nuclear properties of Nickel-59 is presented in the table below.
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Property Value Unit References
Half-life (T1/2) 7.6(5) x 104 years [11[5]
Decay Mode Electron Capture (EC) - [1][3]
Daughter Isotope >9Co - [3]
Q-value (EC) 1072.76(19) keV [3]
Spin and Parity 3/2- - [5]
Isotopic Mass 58.93434544(38) u [5]
Mass Excess -61.15683 MeV [5]
Nuclear Binding

515.45883393 MeV [5]
Energy
Specific Activity (a) 3.00 x 10° Ba/g [5]
Thermal Neutron
Capture Cross

4.13(5) barns [3]

Section (for
58Ni(n,y)>°Ni)

Production of Nickel-59

Nickel-59 is primarily produced through two main pathways: cosmogenic production in
extraterrestrial materials and artificial production in nuclear reactors.

Cosmogenic Production

In meteorites and extraterrestrial dust, >°Ni is formed through cosmic-ray-induced spallation
reactions with iron and nickel nuclei.[2][4] The long half-life of >°Ni makes it a useful tool for
determining the terrestrial age of meteorites.[4][6]

Production in Nuclear Reactors

In nuclear reactors, >°Ni is produced as an activation product. The primary reaction is the
neutron capture by the stable isotope Nickel-58 (°&Ni), which has a natural abundance of about
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68%.[2] This process is a significant consideration in the management of radioactive waste
from nuclear power plants, as >°Ni is a long-lived component of activated steel.[7]

The main production reaction is:

>8Ni+n - >*Ni+y

Click to download full resolution via product page

Experimental Protocols

This section details the methodologies for the separation and measurement of Nickel-59,
which are crucial for its application in research.

Separation and Purification of Nickel-59 from
Radioactive Waste

The separation of >°Ni from complex matrices like radioactive waste is essential for accurate
measurement. A common method involves a combination of precipitation and ion-exchange
chromatography.

Experimental Protocol:
e Sample Preparation:

o Acidify the aqueous sample of radioactive waste.

o Add stable nickel carrier to monitor the chemical yield.
« Initial Precipitation:

o Precipitate interfering radionuclides such as iron and actinides by adjusting the pH. Nickel
remains in the solution.

e Anion Exchange Chromatography:
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o Load the nickel-containing solution onto an anion exchange resin column.

o Elute nickel with an appropriate acid solution, while other interfering ions are retained on
the resin.

o Extraction Chromatography:

o Further purify the nickel fraction using a specific extraction chromatographic resin, such as
one functionalized with dimethylglyoxime (DMG), which has a high affinity for nickel.

 Final Precipitation:
o Precipitate the purified nickel as nickel-dimethylglyoxime (Ni(DMG)2).

o Wash and dry the precipitate for subsequent measurement.

Click to download full resolution via product page

Measurement of Nickel-59 by Liquid Scintillation
Counting

Liquid Scintillation Counting (LSC) is a common technique for quantifying the low-energy
radiation emitted during the decay of >°Ni.

Experimental Protocol:
e Sample Preparation:

o Dissolve the purified Ni(DMG)2 precipitate in a suitable acid.

o Transfer a known aliquot of the solution into a liquid scintillation vial.
o Cocktail Addition:

o Add a liquid scintillation cocktail to the vial. The cocktail contains a solvent and scintillators
that emit light upon interaction with the radiation from >°Ni.
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e Counting:
o Place the vial in a liquid scintillation counter.

o The counter's photomultiplier tubes will detect the light flashes, and the instrument's
software will convert this into a measure of the radioactivity of >°Ni.

o Data Analysis:

o Correct the raw counts for background radiation, quenching (reduction in light output), and
the chemical yield of the separation process.

Key Applications of Nickel-59 in Research

The unique properties of >°Ni lend it to several important research applications.

Geochronology: Dating the terrestrial age of meteorites and quantifying extraterrestrial dust
in ice and sediment cores.[4][6]

¢ Nuclear Waste Management: As a long-lived activation product, understanding the behavior
of >°Ni is crucial for the safety assessment of geological repositories for radioactive waste.[7]

o Environmental Tracing: Tracing the long-term transport and fate of nickel in the environment.

[2]

o Materials Science: Studying the effects of neutron irradiation on nickel-containing alloys used
in nuclear reactors.

Signaling Pathways and Logical Relationships

The decay of Nickel-59 follows a straightforward pathway, which is fundamental to its detection
and applications.
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This guide provides a foundational understanding of Nickel-59 for researchers and
professionals. The detailed protocols and data are intended to facilitate the design and
execution of experiments involving this important radionuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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